Cas no 1788543-01-0 (methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate)

• Product Name: methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate
• CAS No: 1788543-01-0
• MF: C₁₅H₁₈N₂O₆S
• MW: 354.378222942352
• CID: 5366087
• Update Time: 2025-05-20

methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Methyl N-[4-[[[2-(2-furanyl)-2-hydroxypropyl]amino]sulfonyl]phenyl]carbamate
• methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate

• Inchi： 1S/C15H18N2O6S/c1-15(19,13-4-3-9-23-13)10-16-24(20,21)12-7-5-11(6-8-12)17-14(18)22-2/h3-9,16,19H,10H2,1-2H3,(H,17,18)
• InChI Key： QAZCRZTTWSRBMP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(S(NCC(C2=CC=CO2)(O)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate

Methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate: A Comprehensive Overview

Methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate (CAS No. 1788543-01-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex molecular structure, holds promise in various areas of research, including drug discovery and development.

The chemical structure of methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate is composed of a phenyl ring substituted with a sulfamoyl group, which is further functionalized with a furan-2-yl and a hydroxypropyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for detailed investigation.

Recent studies have highlighted the potential of methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate has also shown potential as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase pathways and the disruption of mitochondrial membrane potential, leading to cell death. These findings suggest that methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate have also been investigated in preclinical studies. Results from these studies indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the context of drug discovery, the synthetic accessibility of methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate is another critical factor. Recent advancements in synthetic chemistry have led to the development of efficient routes for its synthesis, making it more feasible for large-scale production. This is particularly important for advancing the compound into clinical trials and ultimately bringing it to market as a therapeutic agent.

The potential applications of methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate extend beyond its direct therapeutic effects. For example, its unique chemical structure makes it an excellent candidate for use as a lead compound in structure-based drug design. By modifying specific functional groups or substituents, researchers can optimize its pharmacological properties and develop more potent derivatives with improved therapeutic profiles.

In conclusion, methyl N-(4-{[2-(furan-2-yl)-2-hydroxypropyl]sulfamoyl}phenyl)carbamate (CAS No. 1788543-01-0) is a promising compound with diverse potential applications in medicinal chemistry and drug development. Its anti-inflammatory and anticancer properties, combined with favorable pharmacokinetic and toxicity profiles, make it an attractive candidate for further investigation and clinical evaluation. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.